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Compound of Interest

Compound Name: Hydroxysimazine

CAS No.: 2599-11-3

Cat. No.: B165074 Get Quote

Introduction & Significance
Hydroxysimazine (2-hydroxy-4,6-bis(ethylamino)-s-triazine, CAS 2599-11-3) is the primary

degradation product of Simazine, a widely used chloro-s-triazine herbicide. While Simazine

acts by inhibiting photosynthesis via the D1 protein in photosystem II, its hydrolysis to

hydroxysimazine represents a critical "detoxification" step in the environment.

However, hydroxysimazine is significantly more polar and persistent in certain soil horizons

than its parent compound. Its increased water solubility (approx. 27.5 mg/L vs. 5 mg/L for

Simazine) alters its leaching potential, while its hydroxyl group facilitates stronger adsorption to

soil organic matter, often leading to "aged" residues that are difficult to extract.

This guide provides a rigorous protocol for generating hydroxysimazine via controlled

degradation, extracting it from complex soil matrices, and quantifying it using LC-MS/MS.

Physicochemical Profile[1][2][3][4][5][6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b165074?utm_src=pdf-interest
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Simazine (Parent)
Hydroxysimazine
(Target)

Implication for
Protocol

CAS Number 122-34-9 2599-11-3
Reference standard

identification.

Molecular Weight 201.66 183.21

Mass spectrometry

precursor ion

selection.

Water Solubility ~5 mg/L ~27.5 mg/L

Hydroxysimazine is

more mobile in

aqueous phases.

pKa 1.62 5.2

Hydroxysimazine is

cationic at low pH,

affecting SPE

retention.

Log Kow 2.18 0.94

Lower lipophilicity

requires modified

extraction solvents.

Mechanistic Pathways
Understanding the formation of hydroxysimazine is prerequisite to accurate generation and

analysis. The degradation occurs via dechlorination, driven by two distinct mechanisms:

Abiotic Hydrolysis: Occurs naturally in acidic soils or via chemical catalysis.

Biotic Metabolism: Mediated by soil bacteria (e.g., Arthrobacter, Pseudomonas) possessing

hydrolase enzymes such as AtzA or TrzN.

Diagram 1: Simazine Degradation Pathway
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Caption: The dechlorination of Simazine to Hydroxysimazine is the rate-limiting detoxification

step, mediated by hydrolytic enzymes or acidic soil conditions.

Protocol 1: Controlled Generation (Degradation
Assay)
To study hydroxysimazine, one must often generate it in situ to mimic environmental

weathering.

Materials
Soil Matrix: Silt loam (sieved <2mm), biologically active.

Fortification Solution: Simazine (1000 mg/L in Acetone).

Incubation System: Biometer flasks with NaOH traps (if monitoring mineralization) or

standard amber jars.

Step-by-Step Methodology
Soil Preparation: Adjust soil moisture to 40% of Maximum Water Holding Capacity (MWHC).

Pre-incubate for 7 days at 25°C to reactivate microbial communities.

Fortification: Apply Simazine solution to the soil to achieve a final concentration of 5 mg/kg.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b165074?utm_src=pdf-body-img
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/product/b165074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: Use a volatile solvent (acetone) and evaporate strictly to ensure the solvent

does not act as an auxiliary carbon source for bacteria.

Treatment Groups:

Group A (Biotic): Active soil.[1]

Group B (Abiotic Control): Soil sterilized via autoclaving (121°C, 30 min, 3 cycles) or

gamma irradiation.

Incubation: Maintain at 25°C in the dark. Weigh flasks weekly and replenish moisture loss

with sterile deionized water.

Sampling: Harvest sacrificial samples at Day 0, 7, 14, 28, and 56.

Protocol 2: Extraction & Enrichment
Challenge: Hydroxysimazine binds avidly to soil fulvic and humic acids via hydrogen bonding

and cation exchange (at lower pH). Standard organic solvent extractions (e.g., pure

Acetonitrile) yield poor recovery (<60%).

Solution: Use a buffered solvent system to disrupt ionic interactions.

Reagents
Extraction Solvent: Methanol:0.1M Phosphate Buffer (pH 7.5) (80:20 v/v).

SPE Cartridges: Strong Cation Exchange (SCX) or Polymeric HLB.

Workflow
Weighing: Place 5 g of soil into a 50 mL centrifuge tube.

Solvent Addition: Add 10 mL of Extraction Solvent.

Agitation: Shake vigorously (mechanical shaker) for 60 minutes.

Note: Sonication (15 min) can be added if recoveries remain low, but avoid heating the

sample.
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Centrifugation: Spin at 4000 rpm for 10 minutes. Decant supernatant.

Repeat: Repeat extraction once and combine supernatants.

Cleanup (Optional but Recommended):

Dilute extract with water to reduce MeOH content to <10%.

Load onto pre-conditioned HLB cartridge.

Wash with 5% MeOH/Water.

Elute with pure Methanol.

Concentration: Evaporate eluate to near dryness under nitrogen stream and reconstitute in

Mobile Phase A:B (90:10).

Protocol 3: LC-MS/MS Quantitation
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series or Sciex QTRAP).

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 100mm, 1.8 µm).

Flow Rate: 0.3 mL/min.

Column Temp: 35°C.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:

0-1 min: 10% B

1-8 min: Linear ramp to 90% B
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8-10 min: Hold 90% B

Mass Spectrometry Parameters (MRM)
Hydroxysimazine is detected in Positive Electrospray Ionization (ESI+) mode.

Analyte
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (eV)

Simazine 202.1 [M+H]+ 132.1 124.1 25

Hydroxysimazine 184.1 [M+H]+ 156.1 (-C2H4) 128.1 (-2xC2H4) 20-30*

*Note: Collision energy must be optimized for specific instrument geometry. The transition 184-

>156 corresponds to the loss of an ethylene group from the ethylamino side chain.

Diagram 2: Analytical Workflow
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Caption: Workflow for the extraction of polar triazine metabolites. The buffer step is critical to

break ionic bonds with soil matrix.

Data Analysis & Validation
Half-Life Calculation
Degradation typically follows First-Order Kinetics. Calculate the dissipation half-life (

) using:

Where:

= Concentration at time

= Initial concentration

= Rate constant

Self-Validating Quality Control
To ensure the protocol is working (Trustworthiness), include these controls in every batch:

Surrogate Standard: Spike samples with Terbuthylazine-d5 or Atrazine-d5 prior to extraction.

Acceptable recovery: 70-120%.[2]

Matrix Match: Prepare calibration curves using blank soil extract to compensate for ion

suppression (common in ESI+).

Troubleshooting
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Issue Probable Cause Corrective Action

Low Recovery (<50%)
Analyte bound to soil organic

matter.

Increase buffer pH to 8.0 or

use MeOH:0.5M Ammonia.

Peak Tailing
Secondary interactions with

silanols.

Ensure column is end-capped;

increase buffer strength in

mobile phase.

Signal Suppression Co-eluting humic substances.

Use Matrix-Matched calibration

or switch to APCI source if

available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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